Cas no 2227834-71-9 ((3R)-3-(5-bromo-1H-indol-2-yl)-3-hydroxypropanoic acid)

• Product Name: (3R)-3-(5-bromo-1H-indol-2-yl)-3-hydroxypropanoic acid
• CAS No: 2227834-71-9
• MF: C₁₁H₁₀BrNO₃
• MW: 284.10600233078
• CID: 6172896
• PubChem ID: 165644361
• Update Time: 2025-05-21

(3R)-3-(5-bromo-1H-indol-2-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(5-bromo-1H-indol-2-yl)-3-hydroxypropanoic acid
• 2227834-71-9
• EN300-1918331

• Inchi： 1S/C11H10BrNO3/c12-7-1-2-8-6(3-7)4-9(13-8)10(14)5-11(15)16/h1-4,10,13-14H,5H2,(H,15,16)/t10-/m1/s1
• InChI Key： IBLWOTQUKCVDHL-SNVBAGLBSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C([C@@H](CC(=O)O)O)N2

Computed Properties

• Exact Mass: 282.98441g/mol
• Monoisotopic Mass: 282.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 73.3Ų

Additional information on (3R)-3-(5-bromo-1H-indol-2-yl)-3-hydroxypropanoic acid

Comprehensive Overview of (3R)-3-(5-bromo-1H-indol-2-yl)-3-hydroxypropanoic acid (CAS No. 2227834-71-9)

(3R)-3-(5-bromo-1H-indol-2-yl)-3-hydroxypropanoic acid (CAS No. 2227834-71-9) is a chiral brominated indole derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its 3-hydroxypropanoic acid moiety and 5-bromo-1H-indol-2-yl group, has garnered attention due to its structural uniqueness and applicability in drug discovery. Researchers are increasingly exploring its role in modulating enzymatic activity and its potential as a scaffold for small-molecule therapeutics.

The compound's chiral center at the 3R position is critical for its stereoselective interactions, making it valuable for studying enzyme-substrate specificity. Recent studies highlight its relevance in targeting inflammatory pathways, a hot topic in autoimmune disease research. With the growing demand for precision medicine, (3R)-3-(5-bromo-1H-indol-2-yl)-3-hydroxypropanoic acid is being investigated for its ability to inhibit key biomarkers like COX-2 and 5-LOX, which are frequently searched in connection with arthritis and chronic pain management.

From a synthetic chemistry perspective, the bromine substitution at the 5-position enhances the compound's reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. This property aligns with the trend toward green chemistry, as researchers seek eco-friendly methods to functionalize indole derivatives. The compound’s carboxylic acid group also allows for further derivatization, enabling the creation of prodrugs or conjugates—a strategy often explored in drug delivery optimization.

Analytical techniques like HPLC and chiral chromatography are essential for characterizing CAS No. 2227834-71-9, given its stereochemical complexity. The rise of AI-assisted molecular modeling has further accelerated its study, with computational tools predicting its binding affinity for GPCRs (G-protein-coupled receptors)—a trending topic in neuropharmacology forums. Users frequently search for "indole derivatives in CNS drug development," underscoring the compound's relevance.

In conclusion, (3R)-3-(5-bromo-1H-indol-2-yl)-3-hydroxypropanoic acid represents a versatile building block for medicinal chemistry, bridging gaps between structural biology and therapeutic innovation. Its dual functionality—combining a hydrogen-bond donor (hydroxy group) and hydrogen-bond acceptor (carboxylate)—makes it a candidate for fragment-based drug design, a methodology dominating current high-throughput screening literature.